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Compound of Interest

Compound Name: 1-Chlorononane

Cat. No.: B146367

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 1-chlorononane, a versatile alkyl chloride
pivotal in synthetic chemistry. As a reactive intermediate, its utility spans from the construction
of complex organic molecules to its application as a solvent. This document will delve into its
chemical and physical properties, safety protocols, synthesis, and analytical characterization,
offering field-proven insights for its effective and safe utilization in a laboratory setting.

Section 1: Chemical Identity and Physical Properties

1-Chlorononane, also known as n-nonyl chloride, is a primary chlorinated hydrocarbon with
the chemical formula CoH1oCl.[1][2] Its structure features a nine-carbon aliphatic chain with a
terminal chlorine atom, which serves as a reactive site for various chemical transformations.[2]
This colorless to almost colorless clear liquid possesses a faint, sweet odor.[1]

Key Identifiers and Properties
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Property Value Source(s)
CAS Number 2473-01-0 (11121131141
Molecular Formula CoH1oClI [1112][31[4]
Molecular Weight 162.70 g/mol [1][5]
Appearance Colorl.ess' to almost colorless 1]

clear liquid
Density 0.87 g/mL at 25 °C [31[4]
Boiling Point 202-204 °C [3114]
Melting Point -39.4 °C [31[4]
Flash Point 74 °C (165.2 °F) - closed cup [3]
Refractive Index (n20/D) 1.436 [3][4]
Solubility Insoluble in water [1]
Vapor Pressure 0.394 mmHg at 25°C [3]

Section 2: Safety and Handling

As with any chemical reagent, a thorough understanding of its hazards and proper handling
procedures is paramount. 1-Chlorononane is classified as a combustible liquid and can cause
skin, eye, and respiratory irritation.[3][6][7][8]

GHS Hazard Information

e H315: Causes skin irritation[7][8]
o H319: Causes serious eye irritation[7][8]

o H335: May cause respiratory irritation[7][8]

Recommended Handling and Storage Protocol
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles or a face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3] Work in a
well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of vapors.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away
from heat, sparks, and open flames.[6] The recommended storage temperature is below
+30°C.[3][4] It should be stored away from strong oxidizing agents and strong bases.[6]

o Spill Management: In case of a spill, remove all sources of ignition.[6] Absorb the spill with
an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for
disposal.

o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[3][6]

o Skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation
persists, call a physician.

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. Seek immediate medical
assistance.[6]

Section 3: Synthesis and Reactivity

The terminal chlorine atom in 1-chlorononane is a good leaving group, making it an excellent
substrate for nucleophilic substitution reactions.[2] This reactivity is the cornerstone of its utility

In organic synthesis.

Typical Synthesis Pathway

A common laboratory-scale synthesis of 1-chlorononane involves the chlorination of 1-
nonanol. This can be achieved using various chlorinating agents, such as thionyl chloride
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(SOCI2) or concentrated hydrochloric acid. The choice of reagent depends on the desired
purity, yield, and reaction conditions.

Reaction

Chlorinating Agent
(e.g., SOCI2)

Byproducts
(e.g., SOz, HC])

1-Chlorononane

Click to download full resolution via product page

Caption: General synthesis of 1-chlorononane from 1-nonanol.

Key Reactions and Applications

1-Chlorononane is a versatile building block for introducing a nonyl group into a molecule. Its
applications include:

 Intermediate in Organic Synthesis: It serves as a starting material for the synthesis of a wide
range of organic compounds, including surfactants, lubricants, and plasticizers.[1]

o Pharmaceutical and Agrochemical Production: It is used as an intermediate in the
manufacturing of pharmaceuticals and agrochemicals.[1]

e Solvent: Due to its ability to dissolve various organic substances, it can be used as a solvent
in chemical reactions.[1]

o Research Applications: It has been utilized in the synthesis of specialized chemical probes,
such as 2-bromo[1-1*C]1-decanal, for studying enzyme mechanisms.[9]

The primary mode of reaction is nucleophilic substitution, where the chloride is displaced by a
nucleophile.
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Caption: Nucleophilic substitution reaction of 1-chlorononane.

Section 4: Analytical Characterization

Confirming the identity and purity of 1-chlorononane is crucial for its effective use. A
combination of spectroscopic and chromatographic techniques is typically employed.

Spectroscopic Analysis Workflow

A standard workflow for the spectroscopic characterization of 1-chlorononane would involve
IH NMR, 3C NMR, and Infrared (IR) spectroscopy, often supplemented with Mass
Spectrometry (MS).

1-Chlorononane Sample

[Mass Spectrometry (MS)] E\]M(Il{flsgﬁgtzgé(;op}j

Structure Confirmation Purity Assessment

anrared (IR) Spectroscopy
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Caption: Spectroscopic workflow for 1-chlorononane analysis.

Expected Spectroscopic Data

e 'H NMR: The proton NMR spectrum will show characteristic signals for the different
methylene groups in the alkyl chain and a distinct downfield triplet for the methylene group
attached to the chlorine atom.

e 13C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the
nine carbon atoms in the molecule, with the carbon bonded to the chlorine atom appearing at
a characteristic downfield shift.

e IR Spectroscopy: The IR spectrum will exhibit strong C-H stretching vibrations around 2850-
2960 cm~* and a characteristic C-Cl stretching vibration in the fingerprint region.

e Mass Spectrometry: The mass spectrum will show a molecular ion peak (M*) and a
characteristic isotopic pattern (M+2) due to the presence of the chlorine-37 isotope.

Chromatographic Analysis

Gas chromatography (GC) is a powerful technique for assessing the purity of 1-chlorononane
and for quantitative analysis.[10]

¢ Instrument and Column: Use a gas chromatograph equipped with a flame ionization detector
(FID). A non-polar capillary column (e.g., DB-1 or equivalent) is suitable for separating 1-
chlorononane from potential impurities.

o Sample Preparation: Prepare a dilute solution of 1-chlorononane in a volatile organic
solvent such as hexane or dichloromethane.

« Injection: Inject a small volume (e.g., 1 yL) of the prepared sample into the GC inlet.
e Temperature Program:
o Inlet Temperature: 250 °C

o Oven Program: Start at a suitable initial temperature (e.g., 80 °C), hold for 1-2 minutes,
then ramp up to a final temperature (e.g., 200 °C) at a rate of 10-15 °C/min.
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o Detector Temperature: 280 °C

o Data Analysis: The retention time of the peak corresponding to 1-chlorononane can be used
for identification, and the peak area can be used for quantification against a standard.

Section 5: Conclusion

1-Chlorononane (CAS No. 2473-01-0) is a fundamental building block in organic synthesis
with a well-defined set of physical and chemical properties. Its reactivity, primarily driven by the
terminal chlorine atom, allows for its incorporation into a diverse array of molecules, making it a
valuable tool for researchers in pharmaceuticals, agrochemicals, and materials science.
Adherence to strict safety protocols is essential for its handling and use. The analytical
techniques outlined in this guide provide a robust framework for ensuring the identity and purity
of 1-chlorononane, which is critical for reproducible and reliable experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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